1-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(3-fluorophenyl)piperidine

• IUPAC Name: 3-[(2-fluorophenyl)methyl]-5-[[2-(3-fluorophenyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C21H21F2N3O/c22-17-8-5-7-16(12-17)19-10-3-4-11-26(19)14-21-24-20(25-27-21)13-15-6-1-2-9-18(15)23/h1-2,5-9,12,19H,3-4,10-11,13-14H2
• InChI Key: FTSLIDOEYXIDAO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2=CC(=CC=C2)F)CC3=NC(=NO3)CC4=CC=CC=C4F
• Molecular Formula: C21H21F2N3O
• Molecular Weight: 369.4 g/mol

Description

1-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(3-fluorophenyl)piperidine is a novel compound that has gained significant attention in the field of scientific research. This compound has shown promising results in various studies, and its potential applications are being explored in different areas of research.

Mechanism of Action

The mechanism of action of 1-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(3-fluorophenyl)piperidine is not fully understood. However, it is believed that the compound acts by inhibiting certain enzymes and receptors in the body. These enzymes and receptors are involved in various physiological processes, and their inhibition by this compound can lead to the desired therapeutic effects.
Biochemical and physiological effects
1-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(3-fluorophenyl)piperidine has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to have anti-inflammatory and analgesic effects by inhibiting the production of certain inflammatory mediators. Additionally, it has been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(3-fluorophenyl)piperidine in lab experiments is its high potency and selectivity. This compound has been found to be highly effective in inhibiting certain enzymes and receptors, making it a valuable tool for studying various physiological processes. However, one of the limitations of using this compound is its potential toxicity. As with any novel compound, further studies are needed to determine its safety profile and potential side effects.

Future Directions

There are several future directions for the research on 1-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(3-fluorophenyl)piperidine. One potential area of research is the development of this compound as a therapeutic agent for various diseases. Further studies are needed to determine its efficacy and safety in humans. Another area of research is the investigation of the mechanism of action of this compound. Understanding the molecular mechanisms underlying its effects can lead to the development of more potent and selective compounds. Additionally, the use of this compound as a tool for studying various physiological processes can lead to the discovery of new therapeutic targets and the development of novel drugs.

Scientific Research Applications

1-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(3-fluorophenyl)piperidine has shown promising results in various areas of scientific research. It has been studied for its potential applications in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been investigated for its potential use as an analgesic and anti-inflammatory agent.